Trandolaprilat Acyl-β-D-glucuronide, 65per cent
Trandolaprilat Acyl-β-D-glucuronide, 65per cent
Brand Name:
Vulcanchem
CAS No.:
1260610-97-6
VCID:
VC0023944
InChI:
InChI=1S/C28H38N2O11/c1-14(29-17(25(35)36)12-11-15-7-3-2-4-8-15)24(34)30-18-10-6-5-9-16(18)13-19(30)27(39)41-28-22(33)20(31)21(32)23(40-28)26(37)38/h2-4,7-8,14,16-23,28-29,31-33H,5-6,9-13H2,1H3,(H,35,36)(H,37,38)/t14-,16+,17-,18-,19-,20-,21-,22+,23-,28-/m0/s1
SMILES:
CC(C(=O)N1C2CCCCC2CC1C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)NC(CCC4=CC=CC=C4)C(=O)O
Molecular Formula:
C28H38N2O11
Molecular Weight:
578.615
Trandolaprilat Acyl-β-D-glucuronide, 65per cent
CAS No.: 1260610-97-6
Reference Standards
VCID: VC0023944
Molecular Formula: C28H38N2O11
Molecular Weight: 578.615
| CAS No. | 1260610-97-6 |
|---|---|
| Product Name | Trandolaprilat Acyl-β-D-glucuronide, 65per cent |
| Molecular Formula | C28H38N2O11 |
| Molecular Weight | 578.615 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(2S,3aR,7aS)-1-[(2S)-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C28H38N2O11/c1-14(29-17(25(35)36)12-11-15-7-3-2-4-8-15)24(34)30-18-10-6-5-9-16(18)13-19(30)27(39)41-28-22(33)20(31)21(32)23(40-28)26(37)38/h2-4,7-8,14,16-23,28-29,31-33H,5-6,9-13H2,1H3,(H,35,36)(H,37,38)/t14-,16+,17-,18-,19-,20-,21-,22+,23-,28-/m0/s1 |
| Standard InChIKey | ZEDQQJMZPSYJNF-DCEOHSSISA-N |
| SMILES | CC(C(=O)N1C2CCCCC2CC1C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)NC(CCC4=CC=CC=C4)C(=O)O |
| PubChem Compound | 71752647 |
| Last Modified | Nov 11 2021 |
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